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Compound of Interest

Compound Name: NCGC00135472

Cat. No.: B1677933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NCGC00135472 is a synthetic small molecule agonist of the G-protein coupled receptor 32

(GPR32), also known as the resolvin D1 receptor (DRV1/RvD1). As a tool compound, the

proper preparation and handling of NCGC00135472 solutions are critical for obtaining reliable

and reproducible results in in vitro and in vivo studies. This document provides detailed

protocols for the preparation of NCGC00135472 solutions and information on its stability and

storage to ensure its effective use in research and drug development.

Data Presentation: Solubility and Storage
Quantitative data regarding the solubility and recommended storage conditions for

NCGC00135472 are summarized in the tables below. It is crucial to handle the compound and

its solutions according to these guidelines to maintain its integrity and activity.

Table 1: Solubility of NCGC00135472

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1677933?utm_src=pdf-interest
https://www.benchchem.com/product/b1677933?utm_src=pdf-body
https://www.benchchem.com/product/b1677933?utm_src=pdf-body
https://www.benchchem.com/product/b1677933?utm_src=pdf-body
https://www.benchchem.com/product/b1677933?utm_src=pdf-body
https://www.benchchem.com/product/b1677933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility
Concentration (for a 10
mM Stock)

Dimethyl Sulfoxide (DMSO) ≥20 mg/mL (representative) 3.64 mg/mL

Ethanol Limited
Not Recommended for Stock

Solutions

Water Insoluble
Not Recommended for Stock

Solutions

Note: The solubility in DMSO is a representative value based on similar small molecules. It is

recommended to perform a solubility test for your specific batch of NCGC00135472.

Table 2: Storage and Stability of NCGC00135472

Form
Storage Condition
(Short-Term)

Storage Condition
(Long-Term)

Stability Notes

Solid Powder
0 - 4 °C (days to

weeks)

-20 °C (months to

years)

Stable for several

weeks at ambient

temperature during

shipping. Should be

stored in a dry, dark

place.

Stock Solution (in

DMSO)

0 - 4 °C (days to

weeks)
-20 °C (months)

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of NCGC00135472 in

DMSO.
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Materials:

NCGC00135472 (solid powder, Molecular Weight: 364.35 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of solid NCGC00135472 to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh out a desired amount of NCGC00135472 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.64 mg of the compound.

Dissolution: Add the weighed NCGC00135472 to a sterile microcentrifuge tube or vial. Add

the calculated volume of anhydrous DMSO. For 3.64 mg of compound, add 1 mL of DMSO

to achieve a 10 mM concentration.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming in a

water bath (up to 37°C) may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes. Store the aliquots at -20°C for long-term storage. For short-term use, a

working aliquot can be stored at 4°C for a few weeks.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
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This protocol outlines the preparation of working solutions from the 10 mM DMSO stock for use

in cell-based assays.

Materials:

10 mM NCGC00135472 stock solution in DMSO

Sterile aqueous buffer or cell culture medium appropriate for your assay

Sterile tubes and pipette tips

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mM NCGC00135472 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize the final concentration of

DMSO in the assay, it is recommended to perform one or more intermediate dilutions in the

aqueous buffer or cell culture medium. For example, dilute the 10 mM stock solution 1:100 in

your assay buffer to create a 100 µM intermediate solution.

Final Dilution: Prepare the final working concentrations by further diluting the intermediate

solution into the cell culture medium. For example, to achieve a final concentration of 1 µM in

your assay, add 1 µL of the 100 µM intermediate solution to 99 µL of cell culture medium in

the well of a microplate.

DMSO Concentration Control: Ensure that the final concentration of DMSO in the assay is

consistent across all conditions, including the vehicle control wells, and is at a level that does

not affect cell viability or the experimental outcome (typically ≤ 0.1%).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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